N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide

• IUPAC Name: N-(4-methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide
• InChI: InChI=1S/C18H23N5O/c1-13-3-5-15(6-4-13)22-18(24)23-9-7-16(8-10-23)21-17-11-14(2)19-12-20-17/h3-6,11-12,16H,7-10H2,1-2H3,(H,22,24)(H,19,20,21)
• InChI Key: RXUGKVBTQDRZSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCC(CC2)NC3=NC=NC(=C3)C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide, also known as MP-4-AM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MP-4-AM belongs to the class of piperidine carboxamide compounds and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide is not fully understood. However, studies have suggested that N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide may act by inhibiting the activity of certain enzymes or receptors involved in cancer cell growth, neurodegeneration, or immune system regulation.
Biochemical and Physiological Effects:
N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to have various biochemical and physiological effects in different systems of the body. In cancer cells, N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide can induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In neurodegenerative diseases, N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide can protect neurons from oxidative stress and inflammation, leading to improved cognitive function. In the immune system, N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide can modulate the activity of immune cells, leading to the suppression of autoimmune responses.

Advantages and Limitations for Lab Experiments

N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has several advantages for lab experiments, including its high purity and stability, which allow for accurate and reproducible results. However, N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide also has limitations, such as its low solubility in water and certain organic solvents, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide. One potential direction is to further investigate its anti-cancer properties and its potential use in cancer therapy. Another direction is to explore its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide and its effects on different systems of the body. Overall, N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has shown promising results in scientific research and has the potential to be a valuable therapeutic agent in the future.

Synthesis Methods

N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide can be synthesized through a multi-step process involving the reaction of 4-methylbenzoyl chloride with 4-aminopiperidine, followed by the reaction of the resulting compound with 6-methylpyrimidine-4-amine. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer research, neurology, and immunology. Studies have shown that N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has anti-cancer properties and can inhibit the growth of cancer cells in vitro. N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has also been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases. In addition, N-(4-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been studied for its immunomodulatory effects and has shown potential in the treatment of autoimmune diseases.